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Compound of Interest

Compound Name: DL5055

Cat. No.: B15608149 Get Quote

Essential Safety and Handling Guide for DL5055
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of DL5055 (CAS No. 2259710-89-7), a potent and selective human Constitutive

Androstane Receptor (hCAR) activator intended for research use only.[1] Given that a publicly

available Safety Data Sheet (SDS) for DL5055 could not be located, this guidance is based on

standard laboratory practices for handling research-grade chemical compounds of unknown

toxicity.

It is imperative to request and review the official Safety Data Sheet (SDS) from the supplier

before handling this compound.

Immediate Safety Information: Personal Protective
Equipment (PPE)
Due to the absence of specific toxicological data, a cautious approach is necessary. The

following Personal Protective Equipment (PPE) is mandatory when handling DL5055 to

minimize exposure risk.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times to protect against splashes

or airborne particles.

Hand Protection

Chemically resistant gloves (e.g., nitrile) are

required. Inspect gloves for any tears or

punctures before use and change them

frequently, especially after direct contact.

Body Protection

A laboratory coat must be worn and kept

fastened. For procedures with a higher risk of

splashes, a chemically resistant apron over the

lab coat is recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood, to avoid inhalation of any dust or

aerosols. If a fume hood is not available, a

NIOSH-approved respirator may be necessary.

Operational Plan: Handling and Experimental
Workflow
Adherence to a strict operational workflow is crucial for the safe handling of DL5055. The

following diagram outlines the recommended step-by-step process from preparation to post-

experiment cleanup.
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Operational Workflow for Handling DL5055

Preparation

Handling and Use in Fume Hood

Short-term Storage Decontamination and Cleanup

Waste Disposal

End of Procedure
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Operational Workflow for Handling DL5055

Experimental Protocol Considerations:

While specific experimental protocols for DL5055 are not publicly available, researchers should

incorporate the following general practices into their experimental design:

Weighing: If working with a powdered form of DL5055, weigh the compound within a

chemical fume hood or a balance enclosure to prevent the generation of airborne dust.

Solution Preparation: When preparing solutions, add the solid DL5055 to the solvent slowly

to avoid splashing. Ensure the vessel is appropriately sealed before agitation.

Cell Culture and In Vitro Assays: When adding DL5055 to cell cultures or other in vitro

assays, use appropriate sterile techniques within a biological safety cabinet. Be mindful of
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potential aerosol generation.

Animal Studies: For in vivo experiments, ensure all procedures are approved by the

Institutional Animal Care and Use Committee (IACUC). Handle all dosing solutions and

animal waste as potentially hazardous.

Disposal Plan
Proper disposal of DL5055 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety. All waste must be handled in accordance with

local, state, and federal regulations.

Disposal Plan for DL5055 Waste

Generate Waste

Solid Waste
(Contaminated PPE, vials, etc.)

Liquid Waste
(Unused solutions, etc.)

Seal in Labeled
Hazardous Waste Container (Solid)

Collect in Labeled
Hazardous Waste Container (Liquid)

Arrange for Pickup by
Environmental Health & Safety
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Disposal Plan for DL5055 Waste

Key Disposal Steps:

Segregation: Segregate DL5055 waste from other laboratory waste streams.
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Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"DL5055," and the CAS number "2259710-89-7."

Containers: Use appropriate, sealed, and leak-proof containers for both solid and liquid

waste.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with DL5055 using an appropriate solvent or cleaning agent. Dispose of the cleaning

materials as hazardous waste.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on waste collection and disposal procedures. Do not pour any DL5055
solutions down the drain.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling DL5055 and ensure a safe laboratory environment. Always prioritize

safety and consult with your institution's safety professionals for any specific questions or

concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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